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Compound of Interest

Compound Name: Cavosonstat

Cat. No.: B606496

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal protocols for
Cavosonstat (also known as N91115), an investigational inhibitor of S-nitrosoglutathione
reductase (GSNOR). Adherence to these guidelines is critical to ensure personnel safety and
environmental protection.

Hazard Identification and Classification

Cavosonstat is classified as hazardous under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS). The primary hazards are summarized below.

Hazard Classification GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.
Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life.
Chronic Aquatic Toxicity Category 1 H410: Very toxic to aquatic ife

with long lasting effects.[1]

Personal Protective Equipment (PPE)

Due to the identified hazards, the following PPE is mandatory when handling Cavosonstat.
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PPE Category

Item

Specification

Rationale

Hand Protection

Chemical-resistant

gloves

Nitrile or neoprene

Prevents skin contact.

Eye Protection

Safety glasses with

side shields or

ANSI Z87.1-compliant

Protects eyes from

chemical splash splashes.
goggles
Prevents
Body Protection Laboratory coat Standard contamination of
personal clothing.
Use a NIOSH-

Respiratory Protection

Not generally required
for small quantities
handled with
appropriate

engineering controls.

approved respirator
with an appropriate
cartridge if there is a
risk of generating dust

or aerosols.

Prevents inhalation of

airborne particles.

Operational Plan: Safe Handling of Cavosonstat

This section provides a step-by-step guide for the safe handling of Cavosonstat in a laboratory

setting.

Engineering Controls

o All work with solid Cavosonstat or concentrated solutions should be conducted in a certified

chemical fume hood to minimize inhalation exposure.

* An eyewash station and safety shower must be readily accessible in the work area.

Step-by-Step Handling Procedure

e Preparation:

o Designate a specific area within a chemical fume hood for handling Cavosonstat.
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o Assemble all necessary equipment and reagents before starting.
o Ensure the work area is clean and uncluttered.

o Don the required PPE as outlined in Section 2.

e Weighing and Solution Preparation:

o If working with powdered Cavosonstat, carefully weigh the required amount on a tared
weigh boat inside the chemical fume hood.

o To minimize dust generation, handle the powder gently.
o Prepare solutions by slowly adding the solvent to the powder.
o Cap containers tightly immediately after use.

e Experimental Use:

o When transferring solutions, use appropriate tools such as calibrated pipettes to avoid
spills.

o Keep all containers with Cavosonstat clearly labeled and sealed when not in use.
o Avoid eating, drinking, or applying cosmetics in the laboratory.
e Post-Experiment:

o Decontaminate all surfaces and equipment that have come into contact with Cavosonstat
using an appropriate solvent (e.g., 70% ethanol), followed by a cleaning agent.

o Dispose of all waste as described in Section 4.

o Remove PPE in the correct order to avoid cross-contamination and wash hands
thoroughly with soap and water.

Disposal Plan
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Due to its high aquatic toxicity, Cavosonstat and any materials contaminated with it must be
disposed of as hazardous waste.

e Solid Waste:

o Collect all solid waste contaminated with Cavosonstat (e.g., weigh boats, pipette tips,
gloves) in a dedicated, labeled, and sealed hazardous waste container.

e Liquid Waste:

o Collect all liquid waste containing Cavosonstat in a dedicated, labeled, and sealed

hazardous waste container.
o Do not dispose of Cavosonstat solutions down the drain.
» Disposal Vendor:

o All hazardous waste containing Cavosonstat must be disposed of through a licensed
environmental waste management vendor.

o Follow all institutional, local, and national regulations for hazardous waste disposal.
Incineration is the preferred method of destruction for this compound.

Mechanism of Action and Experimental Workflow

Cavosonstat is an inhibitor of S-nitrosoglutathione reductase (GSNOR). This enzyme is
responsible for the breakdown of S-nitrosoglutathione (GSNO), a key signaling molecule. By
inhibiting GSNOR, Cavosonstat increases the levels of GSNO, which in turn can stabilize the
cystic fibrosis transmembrane conductance regulator (CFTR) protein.[2][3]

Cell

GSNOR CFTR Protein
Inhibits. . . GSNO Stabilizes (Cystic Fibrosis Increased Stability and
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Caption: Signaling pathway of Cavosonstat.

Safe Handling of Cavosonstat

1. Preparation
- Designate work area in fume hood

- Assemble materials
- Don PPE

2. Handling
- Weigh powder in fume hood
- Prepare solutions
- Conduct experiment

3. Post-Experiment
- Decontaminate surfaces and equipment
- Segregate waste

4. Disposal
- Collect solid and liquid waste
- Store in labeled, sealed containers
- Arrange for licensed vendor pickup

End of Procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
Cavosonstat]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606496#personal-protective-equipment-for-handling-
cavosonstat]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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